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Compound of Interest

Compound Name: Isoquinoline-1-carbohydrazide

CAS No.: 406192-81-2

Cat. No.: B1499574

Get Quote

Executive Summary & Solvent Compatibility Matrix
Isoquinoline-1-carbohydrazide is a reactive building block. Its stability is governed by two

competing factors: the nucleophilicity of the hydrazide group (

) and the electrophilicity of the isoquinoline ring.

Crucial Warning: The most common user error is dissolving this compound in Acetone or other

ketones. This results in the rapid formation of a hydrazone (Schiff base), rendering the sample

useless for its intended biological or synthetic application.
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Solvent
System

Stability
Rating

Solubility
Primary Risk
Factor

Recommended
Action

DMSO

(Anhydrous)
★★★★☆ (High) Excellent

Hygroscopicity

(absorbs water)

Use fresh,

anhydrous

DMSO. Store

under inert gas

(Ar/N₂).

Methanol /

Ethanol

★★★☆☆

(Medium)
Good

Solvolysis /

Transamidation

Suitable for

short-term use

(<24h). Avoid

prolonged reflux.

Water (Neutral

pH)
★★☆☆☆ (Low) Poor to Mod. Hydrolysis

Prepare

immediately

before use.[1] Do

not store.

Acetone /

Ketones

☆☆☆☆☆

(Critical Fail)
Good

Chemical

Reaction

(Hydrazone)

DO NOT USE.

Irreversible

chemical

modification

occurs.

Acidic Buffer (<

pH 5)

★☆☆☆☆ (Very

Low)

Good

(Protonated)

Accelerated

Hydrolysis

Acid catalyzes

cleavage to

Isoquinoline-1-

carboxylic acid.

Troubleshooting Guide (FAQ)
Q1: "My colourless DMSO stock solution turned yellow
overnight. Is it still good?"
Diagnosis: Oxidative Degradation.[2][3][4] Mechanism: Hydrazides are reducing agents. In the

presence of trace transition metals (often found in lower-grade DMSO) and atmospheric

oxygen, the hydrazide group can oxidize to form diimides or azo-compounds, which are often

chromogenic (yellow/orange). Corrective Action:
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Check purity via LC-MS. If the parent peak is >95%, it may still be usable for qualitative

work.

Prevention: Use LC-MS grade DMSO, store in amber vials to block light, and purge the

headspace with Argon.

Q2: "I see a massive new peak in my HPLC
chromatogram after dissolving in Acetone."
Diagnosis: Solvent-Solute Condensation (Hydrazone Formation). Mechanism: The terminal

nitrogen of the hydrazide attacks the carbonyl carbon of the acetone. This releases water and

forms Isoquinoline-1-carbohydrazide isopropylidene hydrazone. Corrective Action:

The sample is chemically altered and cannot be recovered easily. Discard and prepare fresh

in DMSO or Methanol.

Q3: "The compound precipitated when I added it to my
cell culture media (pH 7.4)."
Diagnosis: Solubility Limit / Isoelectric Point Issues. Mechanism: The isoquinoline nitrogen is

basic (

), while the hydrazide is neutral to weakly basic. At physiological pH (7.4), the molecule is
largely uncharged and hydrophobic, leading to precipitation. Corrective Action:

Create a concentrated stock in DMSO (e.g., 100 mM).

Dilute into media slowly with vortexing, ensuring the final DMSO concentration is <0.5% (v/v)

to maintain solubility without cytotoxicity.

Mechanistic Deep Dive: Degradation Pathways
Understanding why the molecule degrades allows you to predict its behavior in novel buffers.

A. The "Acetone Trap" (Schiff Base Formation)
Unlike simple solvation, ketones react covalently with hydrazides. This reaction is equilibrium-

driven but heavily favors the hydrazone product in non-aqueous conditions or when water is
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removed.

B. Hydrolysis (Acid-Catalyzed)
The "1-position" of the isoquinoline ring is electron-deficient (similar to the 2-position of

pyridine). This withdraws electron density from the carbonyl carbon, making it more

electrophilic and susceptible to attack by water than a standard phenyl hydrazide.

Visualizing the Pathways
The following diagram maps the structural fate of Isoquinoline-1-carbohydrazide under

different stress conditions.
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Figure 1: Primary degradation pathways. Note that reaction with Acetone is a chemical

transformation, not just a solubility issue.

Standardized Stability Assay Protocol
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Use this protocol to validate the stability of your specific lot of Isoquinoline-1-carbohydrazide
in your chosen buffer system.

Materials
Instrument: HPLC with UV detector (254 nm) or LC-MS (Preferred).

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Workflow
Preparation (T=0):

Dissolve 1 mg of Isoquinoline-1-carbohydrazide in 1 mL of the Test Solvent (e.g.,

DMSO, PBS, Methanol).

Immediately inject 5 µL into the HPLC. This is your baseline.

Stress Conditions:

Aliquot the remaining solution into three glass vials.

Vial A: Store at 4°C (Control).

Vial B: Store at Room Temperature (25°C) in light.

Vial C: Store at Room Temperature (25°C) wrapped in foil (Dark).

Time-Point Analysis:

Inject samples from Vials A, B, and C at 4 hours, 24 hours, and 48 hours.

Data Interpretation:

Peak Area Loss: Calculate

remaining relative to T=0.[5]
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New Peaks:

Earlier Retention Time: Likely Hydrolysis (Carboxylic acid is more polar).

Later Retention Time: Likely Hydrazone formation (if ketones present) or Dimerization.

Self-Validating Logic
If the peak area of the parent compound decreases by >5% within 24 hours, the solvent system

is unsuitable for long-term storage or assays requiring long incubation times.
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Figure 2: Experimental workflow for validating solvent compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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